Cas no 85700-46-5 (8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone)

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone is a glycosylated flavonoid characterized by its unique arabinopyranosyl and xylopyranosyl substituents. This compound exhibits notable structural complexity, contributing to its potential biological activities, including antioxidant and anti-inflammatory properties. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating applications in biochemical and pharmacological research. Its glycosidic linkages may influence stability and bioavailability, making it a subject of interest for studying flavonoid metabolism. Analytical techniques such as HPLC and NMR are typically employed for its identification and purity assessment. This compound serves as a valuable reference standard in phytochemical and nutraceutical studies.

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone structure

85700-46-5 structure

Product Name:8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone

CAS No:85700-46-5

MF:C₂₅H₂₆O₁₃

MW:534.466148853302

CID:2007734

PubChem ID:46240561

Update Time:2025-06-07

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone Chemical and Physical Properties

Names and Identifiers

- 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone
- 8-α-L-Arabinopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-β-D-xylopyranosyl-4H-1-benzopyran-4-one (ACI)
- 6-C-beta-D-Xylopyranosyl-8-C-alpha-L-arabinopyranosylapigenin
- apigenin 6-C-alpha-L-arabinoside-8-C-beta-L-arabinoside
- 6,8-Di-C-beta-D-arabinopyranosylapigenin
- apigenin 6-C-alpha-L-arabinopyranosyl-8-C-beta-L-arabinopyranoside
- 6-C-(alpha-L-arabinopyranosyl)-8-C-(beta-L-arabinopyranosyl)apigenin
- 6,8-Di-C-alpha-L-arabinopyranosylapigenin
- 6-C-alpha-L-Arabinopyranosyl-8-C-beta-L-arabinopyranosylapigenin
- 6-C-alpha-L-arabinosyl-8-C-beta-L-arabinosylapigenin
- 6-O-beta-L-Arabinopyranosyl-8-C-alpha-L-arabinopyranosylapigenin
- Apigenin-6-C-β-D-xylopyranosyl-8-C-α-L-arabinopyranoside
- DA-50639
- 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]-8-[(2R,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
- APIGENIN-6-C-BETA-D-XYLOPYRANOSYL-8-C-ALPHA-L-ARABINOPYRANOSIDE
- E80710
- 85700-46-5
- Inchi： 1S/C25H26O13/c26-9-3-1-8(2-4-9)13-5-10(27)14-19(32)15(24-21(34)17(30)11(28)6-36-24)20(33)16(23(14)38-13)25-22(35)18(31)12(29)7-37-25/h1-5,11-12,17-18,21-22,24-26,28-35H,6-7H2/t11-,12+,17+,18+,21-,22-,24+,25+/m1/s1
- InChI Key： LDVNKZYMYPZDAI-MMIBADOTSA-N
- SMILES： OC1C([C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)=C(O)C2C(C=C(C3C=CC(O)=CC=3)OC=2C=1[C@@H]1OC[C@H](O)[C@H](O)[C@H]1O)=O

Computed Properties

Exact Mass: 534.13734088g/mol
Monoisotopic Mass: 534.13734088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 38
Rotatable Bond Count: 3
Complexity: 891
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.066
Topological Polar Surface Area: 227Å²

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	M7350258-5mg	Apigenin-6-C-β-D-xylopyranosyl-8-C-α-L-arabinopyranoside	85700-46-5	≥98%	5mg	RMB 11440.00	2025-02-20

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone Production Method

Production Method 1

85700-46-5

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
1.3 Solvents: Pyridine ; 10 h, 25 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
2.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 2

261176-74-3

85700-46-5

Reaction Conditions

1.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
2.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
3.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
3.3 Solvents: Pyridine ; 10 h, 25 °C
4.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
4.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 3

85700-46-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
1.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 4

85700-46-5

Reaction Conditions

1.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 4 h, 140 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 4 h, 25 °C
1.4 Reagents: Methanol ; 25 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
2.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 5

85700-46-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
1.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
2.3 Solvents: Pyridine ; 10 h, 25 °C
3.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
3.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 6

85700-46-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 2 h, 25 °C
2.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 4 h, 140 °C
2.2 Reagents: Sodium thiosulfate Solvents: Water
2.3 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 4 h, 25 °C
2.4 Reagents: Methanol ; 25 °C
3.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
3.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 7

85700-46-5

Reaction Conditions

1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 4 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 2 h, 25 °C
3.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 4 h, 140 °C
3.2 Reagents: Sodium thiosulfate Solvents: Water
3.3 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 4 h, 25 °C
3.4 Reagents: Methanol ; 25 °C
4.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
4.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 8

85700-46-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
2.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
3.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
4.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
4.3 Solvents: Pyridine ; 10 h, 25 °C
5.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
5.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 9

128376-91-0

85700-46-5

Reaction Conditions

1.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
3.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
4.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
5.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
5.3 Solvents: Pyridine ; 10 h, 25 °C
6.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
6.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 10

85700-46-5

Reaction Conditions

1.1 Reagents: Water , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 45 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
4.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
5.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
5.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
6.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
6.3 Solvents: Pyridine ; 10 h, 25 °C
7.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
7.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

Production Method 11

67604-48-2

85700-46-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 10 min, 25 °C
1.2 25 °C; 12 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
1.4 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 4 h, 25 °C
2.1 Reagents: Water , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 45 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
5.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ; -15 °C; 30 min, -15 °C; 3 h, -15 °C → 25 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
6.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 h, 50 °C; 50 °C → rt
6.2 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 2 h, 25 °C
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Chlorobenzene ; 24 h, 140 °C
7.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 1 h, 25 °C
7.3 Solvents: Pyridine ; 10 h, 25 °C
8.1 Reagents: Sodium methoxide Solvents: Methanol ; 12 h, 25 °C
8.2 Reagents: Amberlite IR 120 ; neutralized, 25 °C

Reference

Regioselective synthesis of di-C-glycosyl-flavones possessing antiinflammation activities

Shie, Jiun-Jie; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4451-4462

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone Raw materials

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone Preparation Products

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone (85700-46-5)

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Additional information on 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone

8-Arabinopyranosyl-4',5,7-Trihydroxy-6-Xylopyranosylflavone: A Comprehensive Overview

8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone (CAS No. 85700-46-5) is a complex flavonoid glycoside that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound is characterized by its unique structural features, which include an arabinopyranosyl and xylopyranosyl moiety attached to a flavone backbone. The intricate structure of this compound not only contributes to its stability but also enhances its bioavailability and therapeutic potential.

The arabinopyranosyl and xylopyranosyl groups are sugar moieties that play crucial roles in the biological activities of this flavonoid. These groups can influence the compound's solubility, absorption, and distribution within the body, thereby affecting its pharmacokinetic properties. Recent studies have highlighted the importance of these glycosidic linkages in modulating the bioactivity of flavonoids, making 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone a promising candidate for various therapeutic applications.

In terms of its chemical structure, 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone is classified as a flavonoid glycoside. Flavonoids are a large group of natural compounds found in plants, known for their antioxidant, anti-inflammatory, and anticancer properties. The presence of multiple hydroxyl groups (OH) in the flavone backbone contributes to its strong antioxidant activity by scavenging free radicals and reducing oxidative stress. This property makes it a valuable component in formulations designed to combat oxidative damage in various diseases.

Recent research has focused on the potential therapeutic applications of 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess potent anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. These findings suggest that 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone could be a valuable addition to existing cancer therapies.

The pharmacological activities of 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone are not limited to its antioxidant and anticancer properties. It has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

Moreover, 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone has shown promise in cardiovascular health. Research has indicated that it can reduce blood pressure and improve endothelial function by enhancing nitric oxide production and inhibiting platelet aggregation. These cardiovascular benefits make it a potential candidate for the prevention and treatment of hypertension and other cardiovascular disorders.

The safety profile of 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone is another important aspect that has been extensively studied. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 8-Arabinopyranosyl-4',5,7-trihydroxy-6-xylopyranosylflavone (CAS No. 85700-46-5) is a multifaceted compound with a wide range of biological activities. Its unique structural features contribute to its stability and bioavailability, making it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.